Cas no 642460-60-4 (Benzenesulfonyl chloride, 4-(hexyloxy)-2-methyl-5-(1-methylethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(hexyloxy)-2-methyl-5-(1-methylethyl)-
• CAS No: 642460-60-4
• MF: C₁₆H₂₅ClO₃S
• MW: 332.885903120041
• CID: 424481
• PubChem ID: 43134341
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-(hexyloxy)-2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(hexyloxy)-2-methyl-5-(1-methylethyl)-
• 4-hexoxy-2-methyl-5-propan-2-ylbenzenesulfonyl chloride
• DTXSID40655472
• 642460-60-4
• 4-(Hexyloxy)-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C16H25ClO3S/c1-5-6-7-8-9-20-15-10-13(4)16(21(17,18)19)11-14(15)12(2)3/h10-12H,5-9H2,1-4H3
• InChI Key： QHSOPBZHCZUAJU-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=C(C=1)C(C)C)OCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 332.12145
• Monoisotopic Mass: 332.1212935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37